N-(2-propylpentanoyl)urea
Cat. No. B1199102
M. Wt: 186.25 g/mol
InChI Key: PZMMWWLCCGJACT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08846903B2
Procedure details
Valproyl chloride (0.057 mol), prepared by coupling of thionylchloride and valproic acid according to a published method [24], was dissolved in dry acetonitrile (50 ml), and the resulting solution was slowly added to a boiling solution of urea (0.14 mole) in dry acetonitrile (100 ml) and allowed to reflux for 2 hours. Thereafter the organic solvent was evaporated under reduced pressure and the product was dissolved in ethyl acetate (100 ml) and washed three times with 20 ml of distilled water. The organic fraction was dried over MgSO4, filtered and evaporated under reduced pressure. The products were purified by crystallization from ethyl acetate.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:9])[CH:2]([CH2:6][CH2:7][CH3:8])[CH2:3][CH2:4][CH3:5].S(Cl)(Cl)=O.C(O)(=O)C(CCC)CCC.[NH2:25][C:26]([NH2:28])=[O:27]>C(#N)C>[CH2:3]([CH:2]([CH2:6][CH2:7][CH3:8])[C:1]([NH:25][C:26]([NH2:28])=[O:27])=[O:9])[CH2:4][CH3:5]
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Inputs
Step One
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Name
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Quantity
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0.057 mol
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Type
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reactant
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Smiles
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C(C(CCC)CCC)(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(CCC)CCC)(=O)O
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Step Two
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Name
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Quantity
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0.14 mol
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Type
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reactant
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Smiles
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NC(=O)N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Thereafter the organic solvent was evaporated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the product was dissolved in ethyl acetate (100 ml)
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WASH
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Type
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WASH
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Details
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washed three times with 20 ml of distilled water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic fraction was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The products were purified by crystallization from ethyl acetate
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Outcomes
Product
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Name
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Type
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Smiles
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C(CC)C(C(=O)NC(=O)N)CCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
